Cas no 1806447-68-6 (4-Chloro-3-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 4-Chloro-3-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1806447-68-6
• MF: C₁₂H₁₃ClO₅
• MW: 272.681623220444
• CID: 4796939
• Update Time: 2025-05-28

4-Chloro-3-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C12H13ClO5/c1-18-10(14)5-3-7-6-8(2-4-9(7)13)11(15)12(16)17/h2,4,6,11,15H,3,5H2,1H3,(H,16,17)
• InChI Key： QPWRWWUROGGRJC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(=O)O)O)C=C1CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 1.5
• Topological Polar Surface Area: 83.8

Additional information on 4-Chloro-3-(3-methoxy-3-oxopropyl)mandelic acid

Comprehensive Overview of 4-Chloro-3-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806447-68-6)

4-Chloro-3-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806447-68-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of mandelic acid derivatives, which are widely studied for their potential applications in drug development and synthetic chemistry. The presence of both chloro and methoxy functional groups in its structure makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for high-purity intermediates like 4-Chloro-3-(3-methoxy-3-oxopropyl)mandelic acid has surged, driven by advancements in precision medicine and targeted drug delivery systems. Researchers are particularly interested in its potential role as a chiral building block for the synthesis of enantiomerically pure pharmaceuticals. The compound's unique structural features, including its carboxylic acid and ester moieties, allow for diverse reactivity, making it a valuable tool in medicinal chemistry.

One of the most frequently asked questions about CAS No. 1806447-68-6 revolves around its synthetic routes and purification methods. Given the growing emphasis on green chemistry, scientists are exploring eco-friendly synthesis protocols to produce this compound with minimal environmental impact. Additionally, its solubility and stability under various conditions are critical parameters for researchers working on formulation development.

The compound's relevance extends to the field of proteomics and bioconjugation, where it is investigated as a potential linker for antibody-drug conjugates (ADCs). With the rising popularity of ADC-based therapies in oncology, 4-Chloro-3-(3-methoxy-3-oxopropyl)mandelic acid could play a pivotal role in the design of next-generation therapeutics. Its ability to form stable covalent bonds with biomolecules while maintaining biocompatibility is a key area of exploration.

From an industrial perspective, scalability and cost-effectiveness are paramount. Manufacturers are optimizing large-scale production techniques to meet the growing demand for this compound. Analytical methods such as HPLC and NMR spectroscopy are routinely employed to ensure batch-to-batch consistency and compliance with regulatory standards. The compound's spectral data and chromatographic profiles are well-documented, aiding in its identification and quality control.

Another trending topic linked to 4-Chloro-3-(3-methoxy-3-oxopropyl)mandelic acid is its potential application in biodegradable polymers. As the world shifts toward sustainable materials, researchers are evaluating its utility as a monomer for designing eco-friendly plastics with tailored properties. Its reactive sites offer opportunities for polymerization, opening new avenues in material science.

In summary, 4-Chloro-3-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806447-68-6) is a multifaceted compound with broad applications across pharmaceuticals, biotechnology, and material science. Its structural complexity and functional diversity make it a subject of ongoing research, aligning with contemporary trends like sustainable chemistry and personalized medicine. As scientific inquiries continue to evolve, this compound is poised to remain at the forefront of innovation.